Cas no 2229467-20-1 (3-3-(bromomethyl)but-3-en-1-yl-1H-indole)

• Product Name: 3-3-(bromomethyl)but-3-en-1-yl-1H-indole
• CAS No: 2229467-20-1
• MF: C₁₃H₁₄BrN
• MW: 264.160962581635
• CID: 6228900
• PubChem ID: 165722583
• Update Time: 2025-06-09

3-3-(bromomethyl)but-3-en-1-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-3-(bromomethyl)but-3-en-1-yl-1H-indole
• 3-[3-(bromomethyl)but-3-en-1-yl]-1H-indole
• EN300-1924861
• 2229467-20-1

• Inchi： 1S/C13H14BrN/c1-10(8-14)6-7-11-9-15-13-5-3-2-4-12(11)13/h2-5,9,15H,1,6-8H2
• InChI Key： WACMDDVFMSPCIT-UHFFFAOYSA-N
• SMILES： BrCC(=C)CCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 263.03096g/mol
• Monoisotopic Mass: 263.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 15.8Ų

Additional information on 3-3-(bromomethyl)but-3-en-1-yl-1H-indole

Introduction to 3-(3-(Bromomethyl)but-3-en-1-yl)-1H-indole (CAS No. 2229467-20-1)

3-(3-(Bromomethyl)but-3-en-1-yl)-1H-indole, with the CAS number 2229467-20-1, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a bromomethyl group and a butenyl chain attached to an indole ring. These structural elements contribute to its potential applications in various research areas, including drug discovery and synthetic chemistry.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in bioactive natural products and synthetic compounds with diverse biological activities. The presence of the bromomethyl group and the butenyl chain in 3-(3-(Bromomethyl)but-3-en-1-yl)-1H-indole adds complexity and versatility to this molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of brominated compounds in medicinal chemistry. The bromine atom can serve as a versatile functional group for further derivatization, enabling the synthesis of a wide range of analogs with varying biological properties. For instance, the bromomethyl group in 3-(3-(Bromomethyl)but-3-en-1-yl)-1H-indole can be readily substituted with other functional groups, such as amines, alcohols, or thiols, through nucleophilic substitution reactions. This property makes it an excellent starting material for the synthesis of more complex molecules with potential therapeutic applications.

In addition to its synthetic utility, 3-(3-(Bromomethyl)but-3-en-1-yl)-1H-indole has shown promising biological activity in preliminary studies. Indoles are known to interact with various biological targets, including enzymes, receptors, and ion channels. The specific structural features of 3-(3-(Bromomethyl)but-3-en-1-yl)-1H-indole may enhance its binding affinity and selectivity towards these targets, potentially leading to improved pharmacological profiles.

One area of particular interest is the potential of 3-(3-(Bromomethyl)but-3-en-1-yl)-1H-indole as a lead compound for the development of new therapeutic agents. For example, indoles have been extensively studied for their anti-inflammatory, anti-cancer, and neuroprotective properties. The bromomethyl group and butenyl chain may modulate these activities by altering the conformational flexibility and lipophilicity of the molecule. This could result in enhanced cellular uptake and target engagement, leading to more effective therapeutic outcomes.

Clinical research on similar indole derivatives has shown promising results in preclinical models of various diseases. For instance, certain indoles have demonstrated potent anti-cancer activity by inhibiting key signaling pathways involved in tumor growth and metastasis. The unique structure of 3-(3-(Bromomethyl)but-3-en-1-yl)-1H-indole may provide additional advantages over existing compounds by offering improved pharmacokinetic properties and reduced toxicity.

Beyond its potential as a therapeutic agent, 3-(3-(Bromomethyl)but-3-en-1-yl)-1H-indole also holds value as a research tool. Its ability to undergo selective chemical modifications makes it useful for probing biological systems and understanding the structure-function relationships of indoles. This can provide valuable insights into the mechanisms of action of these compounds and guide the design of more effective drugs.

In conclusion, 3-(3-(Bromomethyl)but-3-en-1-yl)-1H-indole (CAS No. 2229467-20-1) is a promising compound with significant potential in both synthetic chemistry and medicinal chemistry. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts and as a research tool for understanding biological processes. Ongoing research is expected to uncover new applications and optimize its properties for various therapeutic uses.